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Compound of Interest

Compound Name: Plinol

Cat. No.: B1143882 Get Quote

Technical Support Center: Plinol
This technical support center provides essential information for the safe handling and storage

of Plinol (CAS: 72402-00-7), also known as 1,2-Dimethyl-3-(1-methylethenyl)-cyclopentanol.[1]

The following troubleshooting guides and frequently asked questions (FAQs) are designed to

assist researchers, scientists, and drug development professionals in their experimental work.

Frequently Asked Questions (FAQs)
Q1: What is Plinol and what are its primary hazards?

Plinol is a cyclopentanol derivative with the molecular formula C10H18O.[1][2] According to the

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, Plinol is
classified as causing skin irritation (Category 2) and serious eye irritation (Category 2).[1][3]

Therefore, appropriate personal protective equipment (PPE) should always be used when

handling this compound.

Q2: What are the recommended storage conditions for Plinol?

Plinol should be stored in a tightly closed container in a dry, cool, and well-ventilated place.[1]

It is important to store it separately from foodstuff containers or incompatible materials.[1]

Q3: What type of personal protective equipment (PPE) is required when working with Plinol?
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When handling Plinol, it is essential to wear protective gloves, protective clothing, and

eye/face protection.[1][3] In situations where aerosols or dust may be generated, respiratory

protection may also be necessary.

Q4: What should I do in case of accidental skin or eye contact with Plinol?

In case of skin contact, immediately wash the affected area with plenty of water.[1] If skin

irritation occurs, seek medical attention.[1][3] For eye contact, rinse cautiously with water for

several minutes.[1] If you are wearing contact lenses, remove them if it is easy to do so and

continue rinsing.[1] If eye irritation persists, get medical advice/attention.[3]

Q5: How should I handle a spill of Plinol?

For a spill, ensure adequate ventilation and remove all sources of ignition.[1] Avoid breathing

vapors, mist, or gas.[1] Use personal protective equipment, including chemical-impermeable

gloves.[1] Collect the spilled material and place it in a suitable, closed container for disposal.[1]

Prevent the chemical from entering drains.[1]

Troubleshooting Guide
Problem: I am observing skin irritation after handling Plinol.

Possible Cause: Inadequate or improper use of personal protective equipment (PPE).

Solution: Always wear appropriate chemical-resistant gloves and a lab coat when handling

Plinol. Ensure that your gloves are intact and that you wash your hands thoroughly after

handling the substance, even if you were wearing gloves. If irritation persists, seek medical

advice.[1]

Problem: The Plinol in my laboratory has a different appearance than expected.

Possible Cause: The physical appearance of Plinol can vary, with some sources describing

it as an off-white to white solid and others as a colorless liquid.[4][5] This could be due to the

presence of different isomers or impurities.

Solution: Always refer to the certificate of analysis (CoA) provided by the supplier for the

specific lot you are using. If you have concerns about the quality of the material, contact the
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supplier for clarification.

Problem: My experiment involving Plinol is not yielding the expected results.

Possible Cause: The stability of Plinol or its reactivity with other substances in your

experiment may be a factor.

Solution: Review the experimental protocol and consider the stability of Plinol under your

specific reaction conditions. Ensure that all reagents and solvents are pure and that the

experimental setup is appropriate.

Quantitative Data
The following table summarizes key quantitative data for Plinol:

Property Value Source(s)

Molecular Formula C10H18O [1][2]

Molecular Weight 154.25 g/mol [1]

CAS Number 72402-00-7 [1]

Melting Point 94 °C

Boiling Point 209 °C

Flash Point 172.00 °F (77.78 °C) N/A

Water Solubility 1.482 g/L (at 23.5 °C) [3]

Experimental Workflow for Safe Handling
The following diagram illustrates the recommended workflow for safely handling and storing

Plinol in a laboratory setting.
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Preparation

Handling

Wear appropriate PPE

Storage

Store in cool, dry, ventilated area

Waste Disposal

Dispose of according to regulations

Spill Response

If spill occurs

Exposure Response

If exposure occurs

Gloves Lab Coat Goggles

Click to download full resolution via product page

Safe handling and storage workflow for Plinol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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